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Compound of Interest

Compound Name: Acid-PEG14-t-butyl ester

Cat. No.: B12426166 Get Quote

Disclaimer: Specific safety and handling data for Acid-PEG14-t-butyl ester is not readily

available in the public domain. This guide is compiled based on information for structurally

related compounds, including polyethylene glycol (PEG) derivatives, carboxylic acids, and t-

butyl esters. It is imperative for researchers, scientists, and drug development professionals to

supplement this information with a thorough risk assessment for their specific laboratory

conditions and to handle all chemicals with caution in a well-ventilated laboratory environment.

This technical guide provides an overview of the anticipated safety considerations and

recommended handling procedures for Acid-PEG14-t-butyl ester, a bifunctional crosslinker

often utilized in bioconjugation and drug delivery applications. Its structure comprises a

carboxylic acid, a 14-unit polyethylene glycol (PEG) spacer, and a t-butyl ester protecting

group. The hydrophilic PEG chain enhances solubility in aqueous media, while the terminal

carboxylic acid can be conjugated to amine-containing molecules, and the t-butyl ester can be

deprotected under acidic conditions to reveal a second carboxylic acid.

Hazard Identification and Classification
While a specific Material Safety Data Sheet (MSDS) for Acid-PEG14-t-butyl ester is not

available, an assessment of its constituent functional groups suggests the following potential

hazards.

Expected Hazard Profile:
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Hazard Class Anticipated Hazard Basis of Assessment

Acute Toxicity (Oral) May be harmful if swallowed.

Based on general data for

some PEG derivatives and

esters.[1]

Skin Corrosion/Irritation

May cause mild skin irritation

upon prolonged or repeated

contact.

Carboxylic acid functionality

can be irritating.

Eye Damage/Irritation May cause eye irritation.
Common hazard for many

chemical compounds.

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory tract

irritation.

Inhalation of dust or aerosols

should be avoided.

Physical and Chemical Properties
Quantitative data for Acid-PEG14-t-butyl ester is not available. The table below presents

general properties based on its structure.

Property Anticipated Value/Characteristic

Appearance White to off-white solid or viscous oil

Solubility Soluble in water and common organic solvents

Stability

Stable under recommended storage conditions.

The t-butyl ester group is sensitive to acidic

conditions.[2][3][4]

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of Acid-PEG14-t-butyl
ester and ensuring laboratory safety.

Recommended Handling and Storage Procedures:
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Aspect Guideline

Handling

Handle in a well-ventilated area, preferably in a

chemical fume hood. Wear appropriate personal

protective equipment (PPE), including safety

glasses, gloves, and a lab coat. Avoid

generating dust or aerosols. Wash hands

thoroughly after handling.[5]

Storage

Store in a tightly sealed container in a cool, dry

place. Protect from moisture. For long-term

storage, keeping it at -20°C is recommended.[6]

Incompatible Materials
Strong oxidizing agents, strong acids, and

strong bases.[7]

Personal Protective Equipment (PPE)
The use of appropriate PPE is essential to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:

Protection Type Specification

Eye/Face Protection Safety glasses with side shields or goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber).

Lab coat.

Respiratory Protection

If handling as a powder or generating aerosols,

use a NIOSH-approved respirator with a

particulate filter.

First Aid Measures
In case of exposure, immediate and appropriate first aid should be administered.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[5]

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water.

Seek medical attention if irritation develops.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.[8]

Experimental Protocols and Workflows
Acid-PEG14-t-butyl ester is a versatile tool in bioconjugation. A common application involves

the coupling of its terminal carboxylic acid to a primary amine on a biomolecule, followed by the

deprotection of the t-butyl ester to reveal a second carboxylic acid for further modification.

General Workflow for Amine Coupling and Deprotection:
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Step 1: Carboxylic Acid Activation

Step 2: Amine Coupling

Step 3: t-Butyl Ester Deprotection

Acid-PEG14-t-butyl ester

Activated PEG-Ester

Activation

Biomolecule with Primary Amine (e.g., Protein, Peptide)

EDC/NHS or other coupling agents

Biomolecule-PEG-t-butyl ester Conjugate

Coupling

Acidic Conditions (e.g., TFA)

Biomolecule-PEG-Acid Conjugate

Deprotection
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Hazard Assessment

Control Measures

Emergency Response

Review available data for related compounds

Identify potential hazards (irritation, toxicity)

Engineering Controls (Fume Hood)

Inform

Administrative Controls (SOPs, Training)

Inform

Personal Protective Equipment (PPE)

Inform

First Aid ProceduresSpill Cleanup Procedures Fire Fighting Measures

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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